Cas no 2137540-20-4 (3-[Cyclopropyl(propyl)amino]-2,2-difluoropropanoic acid)

• Product Name: 3-[Cyclopropyl(propyl)amino]-2,2-difluoropropanoic acid
• CAS No: 2137540-20-4
• MF: C₉H₁₅F₂NO₂
• MW: 207.217709779739
• CID: 6246016
• PubChem ID: 165466712
• Update Time: 2025-11-01

3-[Cyclopropyl(propyl)amino]-2,2-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2137540-20-4
• 3-[cyclopropyl(propyl)amino]-2,2-difluoropropanoic acid
• EN300-789598
• 3-[Cyclopropyl(propyl)amino]-2,2-difluoropropanoic acid

• Inchi： 1S/C9H15F2NO2/c1-2-5-12(7-3-4-7)6-9(10,11)8(13)14/h7H,2-6H2,1H3,(H,13,14)
• InChI Key： UQIFQBSXBOVSBS-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CN(CCC)C1CC1)F

Computed Properties

• Exact Mass: 207.10708505g/mol
• Monoisotopic Mass: 207.10708505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 40.5Ų

Additional information on 3-[Cyclopropyl(propyl)amino]-2,2-difluoropropanoic acid

Comprehensive Overview of 3-[Cyclopropyl(propyl)amino]-2,2-difluoropropanoic acid (CAS No. 2137540-20-4)

3-[Cyclopropyl(propyl)amino]-2,2-difluoropropanoic acid (CAS No. 2137540-20-4) is a fluorinated organic compound with a unique structural framework, combining cyclopropyl, propyl, and difluoromethyl functional groups. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a versatile intermediate. The presence of the difluoropropanoic acid moiety enhances its metabolic stability, making it a promising candidate for drug discovery and material science applications. Researchers are particularly interested in its role in modulating biological activity, especially in the context of enzyme inhibition and receptor binding.

In recent years, the demand for fluorinated compounds like 3-[Cyclopropyl(propyl)amino]-2,2-difluoropropanoic acid has surged, driven by their applications in medicinal chemistry. Fluorination is a key strategy to improve the pharmacokinetic properties of drug candidates, and this compound exemplifies the trend. Its cyclopropyl(propyl)amino group contributes to lipophilicity, which is critical for membrane permeability—a hot topic in drug development discussions. Additionally, the difluoropropanoic acid segment aligns with the growing interest in "fluorine magic," a term frequently searched in scientific databases, highlighting the unique effects of fluorine atoms in bioactive molecules.

The synthesis of 3-[Cyclopropyl(propyl)amino]-2,2-difluoropropanoic acid involves multi-step organic reactions, including nucleophilic substitution and carboxylation. Its CAS No. 2137540-20-4 serves as a unique identifier in chemical databases, ensuring accurate tracking in regulatory and commercial contexts. The compound’s stability under physiological conditions makes it suitable for further derivatization, a feature highly valued in combinatorial chemistry. As sustainability becomes a priority, researchers are also exploring greener synthetic routes for such fluorinated building blocks, addressing the environmental impact of chemical processes—a frequently searched topic in modern chemistry forums.

Beyond pharmaceuticals, 3-[Cyclopropyl(propyl)amino]-2,2-difluoropropanoic acid has potential applications in agrochemicals, where fluorinated compounds are increasingly used to enhance herbicidal and pesticidal efficacy. Its structural motifs align with the industry’s shift toward low-toxicity and high-efficiency solutions, a trend dominating agricultural research. The compound’s mechanism of action, possibly involving interference with plant enzyme systems, is a subject of ongoing studies. This aligns with user queries about "next-generation agrochemicals" and "sustainable crop protection," reflecting broader societal concerns about food security and environmental health.

From a commercial perspective, CAS No. 2137540-20-4 is listed in specialized catalogs as a high-value intermediate, with suppliers emphasizing its >98% purity for research use. Analytical techniques like HPLC and NMR are employed to verify its quality, ensuring reproducibility in downstream applications. The compound’s niche status makes it a subject of interest for patent analysts tracking innovations in fluorine chemistry, another high-traffic keyword in intellectual property databases. As the scientific community explores its full potential, 3-[Cyclopropyl(propyl)amino]-2,2-difluoropropanoic acid exemplifies the intersection of synthetic chemistry and applied life sciences.

In conclusion, 3-[Cyclopropyl(propyl)amino]-2,2-difluoropropanoic acid (CAS No. 2137540-20-4) represents a compelling case study in the strategic use of fluorination for molecular design. Its relevance to drug discovery, agrochemical development, and material science underscores its multidisciplinary appeal. By addressing contemporary themes like green chemistry and precision agriculture, this compound remains at the forefront of industrial and academic research, answering the call for innovative solutions to global challenges.